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Compound of Interest

Compound Name: Methyl prolinate hydrochloride

Cat. No.: B554962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Proline methyl ester hydrochloride is a chiral compound widely utilized as a versatile building

block in organic synthesis, particularly in peptide chemistry and asymmetric catalysis. This

technical guide provides an in-depth overview of its physicochemical properties, synthesis, and

key applications, with a focus on experimental protocols relevant to drug discovery and

development.

Physicochemical Properties
L-Proline methyl ester hydrochloride is the hydrochloride salt of the methyl ester of the amino

acid L-proline. The presence of the hydrochloride salt increases its stability and solubility in

certain solvents. A summary of its key quantitative data is presented in Table 1.
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Property Value References

Molecular Formula C₆H₁₁NO₂·HCl [1][2][3]

Molecular Weight 165.62 g/mol [1][2][3]

CAS Number 2133-40-6 [1][2][3]

Appearance
White crystalline powder or low

melting solid
[3]

Melting Point 69-71 °C [1][4]

Optical Rotation [α]20/D -31° (c = 0.5 in H₂O) [3][4]

Solubility
Soluble in water and methanol;

slightly soluble in chloroform.
[1][5]

Storage Temperature
0-8 °C, under inert gas,

hygroscopic.
[1][3]

Synthesis of L-Proline Methyl Ester Hydrochloride
The most common laboratory-scale synthesis of L-proline methyl ester hydrochloride involves

the esterification of L-proline using methanol in the presence of a chlorinating agent, such as

thionyl chloride (SOCl₂) or acetyl chloride. These reagents serve both as a source of the

hydrochloride and as a catalyst for the esterification.

Experimental Protocol: Synthesis via Thionyl Chloride
This protocol is based on the reaction of L-proline with thionyl chloride in methanol.

Materials:

L-proline

Methanol (anhydrous)

Thionyl chloride (SOCl₂)

Round-bottom flask
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Reflux condenser

Magnetic stirrer

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend L-

proline (e.g., 10.2 g, 88.6 mmol) in anhydrous methanol (60 mL).[1]

Cool the suspension in an ice bath.

Slowly add thionyl chloride (e.g., 7.10 mL, 97.5 mmol) to the cooled suspension with stirring.

[1] Caution: The reaction is exothermic and releases HCl gas. This step should be performed

in a well-ventilated fume hood.

After the addition is complete, remove the ice bath and heat the mixture to reflux.[1]

Maintain the reflux for approximately 29 hours, or until the reaction is complete (monitored by

TLC).[1]

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol and thionyl chloride by distillation under reduced pressure

using a rotary evaporator.[1]

The resulting product is L-proline methyl ester hydrochloride, which can be used without

further purification for many applications.[1]
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Caption: Workflow for peptide synthesis using L-Proline Methyl Ester.

Organocatalysis
Proline and its derivatives are well-known organocatalysts for various asymmetric reactions,

such as aldol and Mannich reactions. [6][7]While L-proline itself is often used, its ester

derivatives can also be employed in certain catalytic systems. The catalytic cycle typically

involves the formation of an enamine intermediate from the catalyst and a carbonyl compound.

The general mechanism of proline-catalyzed aldol reaction is depicted below.
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Caption: Proline-catalyzed aldol reaction mechanism.

Safety and Handling
L-Proline methyl ester hydrochloride is considered a hazardous substance. It can cause skin

and serious eye irritation. [8]

Handling: Always handle in a well-ventilated area, preferably in a fume hood. Avoid breathing

dust. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. [9][10]* Storage: Store in

a tightly sealed container in a cool, dry place. The compound is hygroscopic and should be

stored under an inert atmosphere. [1][11]* First Aid: In case of contact with eyes, rinse

immediately with plenty of water. In case of skin contact, wash with soap and water. If

inhaled, move to fresh air. Seek medical attention if irritation persists. [8][11] This guide

provides a foundational understanding of L-Proline methyl ester hydrochloride for its effective

and safe use in a research and development setting. For specific applications, further

optimization of the described protocols may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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